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Compound of Interest

Compound Name: Hydroflumethiazide-13CD2

Cat. No.: B564945

This guide provides comprehensive safety and handling information for Hydroflumethiazide-
13CD2, intended for researchers, scientists, and professionals in drug development. The
following guidelines are based on the known properties of the parent compound,
Hydroflumethiazide, as the isotopic labeling with 13C and Deuterium is not expected to alter its
chemical reactivity or toxicological profile.

Hazard Identification and Classification

Hydroflumethiazide-13CD2 is classified as a hazardous substance. The primary health
hazards are related to its potential for sensitization and allergic reactions.

GHS Classification:

o Respiratory Sensitization: Category 1 (H334: May cause allergy or asthma symptoms or
breathing difficulties if inhaled)

o Skin Sensitization: Category 1 (H317: May cause an allergic skin reaction)
» Carcinogenicity: Suspected of causing cancer (Category 2)

Pictograms:

Health Hazard

Signal Word: Danger
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Potential Health Effects:

Inhalation: May cause irritation and potential allergic reactions.[1]

Skin Contact: May cause irritation and allergic skin reactions.[1]

Eye Contact: Causes mild irritation.

Ingestion: May cause irritation and has a slightly bitter taste. Overdose may lead to severe
symptoms including difficulty breathing and coma.

Toxicological Data

The following table summarizes the available toxicological data for Hydroflumethiazide.

Parameter Value Species Route Reference
LD50 >10 g/kg Mouse Oral
LD50 6,280 mg/kg Mouse Intraperitoneal

Probable Oral
Lethal Dose 0.5-5 g/kg Human Oral

(Human)

Physical and Chemical Properties
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Property Value Reference
Molecular Formula C8HBF3N304S2
Molecular Weight 331.3 g/mol
White to cream-colored, finely
Appearance - .
divided, crystalline powder
Acetone (>100 mg/mL),
Methanol (58 mg/mL),
B Acetonitrile (43 mg/mL), Water
Solubility
(0.3 mg/mL), Ether (0.2
mg/mL), Benzene (<0.1
mg/mL). Soluble in dilute alkali.
Melting Point Not Determined
Flash Point Not Applicable
Decomposition Temperature Not Determined

Experimental Protocols: Safe Handling and Storage

Adherence to the following protocols is crucial to minimize risk when handling
Hydroflumethiazide-13CD2.

4.1 Personal Protective Equipment (PPE):

Respiratory Protection: Use an approved respirator when handling the powder to avoid
inhalation of dust.

Hand Protection: Wear chemically compatible gloves. Gloves must be inspected prior to use.

Eye Protection: Wear tightly fitting safety goggles with side-shields.

Skin and Body Protection: Wear protective clothing.

4.2 General Handling:
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Minimize dust generation and accumulation.

If tablets are crushed or broken, avoid breathing the dust and prevent contact with eyes,

skin, and clothing.

Work under a chemical fume hood.

Wash hands thoroughly after handling.

4.3 Storage:

o Keep the container tightly closed in a dry and well-ventilated place.

e Store at room temperature.

o Store locked up or in an area accessible only to qualified or authorized personnel.

Emergency Procedures

5.1 First-Aid Measures:
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Exposure Route First-Aid Protocol Reference

Remove to fresh air. If
Inhalation breathing is difficult, seek

medical attention.

Take off immediately all
i contaminated clothing. Wash
Skin Contact )
off with soap and plenty of

water. Consult a doctor.

Flush with copious quantities
Eye Contact of tepid water for at least 15

minutes. Consult a doctor.

Flush out mouth with water. Do
not induce vomiting. Never
) give anything by mouth to an
Ingestion i
unconscious person. Call a
doctor or Poison Control

Center immediately.

5.2 Spill Response:

Evacuate and Ventilate: Keep unnecessary personnel away and ensure adequate
ventilation.

Wear PPE: Don approved respiratory protection, chemically compatible gloves, and
protective clothing.

Containment: Avoid discharge into drains, water courses, or onto the ground.

Clean-up: Wipe up the spillage or collect it using a high-efficiency vacuum cleaner. Avoid
breathing dust.

Disposal: Place the spillage in an appropriately labeled container for disposal.

Decontaminate: Wash the spill site.
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5.3 Fire-Fighting Measures:
« Suitable Extinguishing Media: Water, dry chemical, carbon dioxide, or alcohol-resistant foam.

o Specific Hazards: Combustion may produce carbon oxides, nitrogen oxides, hydrogen
fluoride, and sulfur oxides.

* Protective Equipment: Wear a self-contained breathing apparatus for firefighting if necessary.

Visualized Workflows and Pathways

The following diagrams illustrate key safety and handling workflows.

Exposure Event
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Click to download full resolution via product page

Caption: Emergency first-aid workflow for Hydroflumethiazide-13CD2 exposure.
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Caption: General workflow for safely handling Hydroflumethiazide-13CD2.
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Caption: Step-by-step protocol for responding to a Hydroflumethiazide-13CD2 spill.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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